![molecular formula C12H19N3OS B7585265 3-Ethyl-1-methyl-1-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)urea](/img/structure/B7585265.png)
3-Ethyl-1-methyl-1-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Ethyl-1-methyl-1-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)urea, also known as EMTU, is a chemical compound that has been extensively studied for its potential use in various scientific applications. EMTU is a type of urea derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been investigated in detail. In
Mechanism of Action
The mechanism of action of 3-Ethyl-1-methyl-1-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)urea is not fully understood, but it is thought to involve the inhibition of various enzymes and proteins that play a role in the development and progression of disease. This compound has been shown to inhibit the activity of several enzymes that are involved in the metabolism of cancer cells, which may contribute to its anticancer properties. This compound has also been shown to inhibit the aggregation of beta-amyloid peptides, which may contribute to its potential use in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth and proliferation of cancer cells, and it has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit the aggregation of beta-amyloid peptides, which may contribute to its potential use in the treatment of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-Ethyl-1-methyl-1-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)urea is that it has been extensively studied and optimized for various scientific applications. This compound has been shown to have high yields and purity, which makes it an ideal compound for laboratory experiments. One of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to develop targeted therapies based on its properties.
Future Directions
There are several future directions for 3-Ethyl-1-methyl-1-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)urea research. One potential direction is to investigate the potential use of this compound in the treatment of other diseases, such as Parkinson's disease and Huntington's disease. This compound has been shown to have potential neuroprotective properties, which may make it an ideal compound for the treatment of these diseases. Another potential direction is to investigate the use of this compound in combination with other compounds, such as chemotherapy drugs, to enhance its anticancer properties. Finally, further studies are needed to fully understand the mechanism of action of this compound, which may lead to the development of more targeted therapies based on its properties.
Conclusion:
In conclusion, this compound is a promising compound that has been extensively studied for its potential use in various scientific applications. Its synthesis method has been optimized for high yields and purity, and its mechanism of action and physiological effects have been investigated in detail. This compound has shown potential as an anticancer agent and as a treatment for Alzheimer's disease, and there are several future directions for this compound research, including investigating its potential use in the treatment of other diseases and developing targeted therapies based on its properties.
Synthesis Methods
3-Ethyl-1-methyl-1-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)urea has been synthesized using various methods, including the reaction of 2-mercaptobenzothiazole with ethyl isocyanate in the presence of a base, and the reaction of 2-mercaptobenzothiazole with ethyl carbamate in the presence of a base. These methods have been optimized for the production of high-quality this compound with high yields and purity.
Scientific Research Applications
3-Ethyl-1-methyl-1-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)urea has been studied extensively for its potential use in various scientific applications. One of the most promising applications of this compound is in the field of cancer research. This compound has been shown to have anticancer properties, and it has been investigated as a potential chemotherapeutic agent. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the aggregation of beta-amyloid peptides, which are thought to play a role in the development of the disease.
Properties
IUPAC Name |
3-ethyl-1-methyl-1-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3OS/c1-3-13-12(16)15(2)8-11-14-9-6-4-5-7-10(9)17-11/h3-8H2,1-2H3,(H,13,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCGROZATNMORNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)N(C)CC1=NC2=C(S1)CCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.